Cas no 2228602-38-6 (methyl2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine
• CAS No: 2228602-38-6
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 6586020
• PubChem ID: 165614606
• Update Time: 2025-06-24

methyl2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine
• 2228602-38-6
• methyl[2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-yl]amine
• EN300-1819905

• Inchi： 1S/C11H13F4N/c1-11(2,16-3)5-6-9(14)7(12)4-8(13)10(6)15/h4,16H,5H2,1-3H3
• InChI Key： HYYCFVFKJHGJKH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CC(C)(C)NC)F)F)F

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine

Introduction to Methyl 2-Methyl-1-(2,3,5,6-Tetrafluorophenyl)propan-2-ylamine (CAS No. 2228602-38-6)

Methyl 2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2228602-38-6, belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study in various scientific disciplines.

The molecular structure of this compound features a complex arrangement of atoms, including carbon, hydrogen, and fluorine atoms. The presence of fluorine atoms in the 2,3,5,6-tetrafluorophenyl group imparts distinct electronic and steric properties to the molecule. These properties are crucial for its potential applications in pharmaceuticals, agrochemicals, and materials science.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or active ingredients in various applications. Methyl 2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine stands out due to its unique chemical profile. Researchers have been exploring its potential in synthesizing new drugs and materials that could address unmet needs in medicine and industry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic ring enhances the stability and reactivity of the molecule, which is a critical factor in its utility as a building block for more complex chemical entities.

One of the most promising areas of research involving Methyl 2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine is in the development of new pharmaceuticals. The compound's ability to interact with biological targets makes it a valuable candidate for drug discovery. Specifically, its structure suggests potential activity as an enzyme inhibitor or a modulator of signaling pathways relevant to various diseases.

Recent studies have highlighted the compound's role in the synthesis of molecules that exhibit anti-inflammatory and anti-cancer properties. The fluorine atoms in its structure contribute to its bioavailability and metabolic stability, which are essential characteristics for any drug candidate. Furthermore, the presence of a methyl group at the 2-position enhances its lipophilicity, facilitating better absorption and distribution within biological systems.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their enhanced pharmacokinetic properties. Methyl 2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine is no exception and has been tested in various preclinical models to evaluate its efficacy and safety. Preliminary results suggest that it may have significant therapeutic potential in treating conditions such as cancer and inflammation.

Beyond pharmaceuticals, this compound also finds applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and advanced materials. Researchers are exploring its potential as a component in conductive polymers and liquid crystals, which are used in displays and other electronic devices.

The environmental impact of using fluorinated compounds is also a topic of ongoing research. While fluorine atoms can enhance the performance of materials and drugs, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop more sustainable synthetic routes that minimize the use of fluorine while maintaining the desired properties of the final product.

In conclusion, Methyl 2-methyl-1-(2,3,5,6-tetrafluorophenyl)propan-2-ylamine (CAS No. 2228602-38-6) is a versatile compound with significant potential across multiple industries. Its unique structural features make it valuable for pharmaceutical development and material science applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and technological innovation.